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Compound of Interest

Compound Name: Benzyl 2-oxoacetate

Cat. No.: B1599646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 2-oxoacetate, also known as benzyl glyoxylate, is an alpha-keto ester that serves as a

versatile building block in organic synthesis. Its unique bifunctional nature, possessing both an

electrophilic ketone and an ester moiety, makes it a valuable precursor for the synthesis of a

wide range of complex organic molecules, including heterocyclic compounds and alpha-

hydroxy esters. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, reactivity, and potential applications of Benzyl 2-oxoacetate, with a

particular focus on its relevance to drug discovery and development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Benzyl 2-oxoacetate is presented in

the table below. While some data like boiling point are not readily available in the literature, the

provided information is based on supplier specifications and computational predictions.
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Property Value Reference(s)

CAS Number 52709-42-9 N/A

Molecular Formula C₉H₈O₃ [1][2]

Molecular Weight 164.16 g/mol [1][2]

Appearance
Not specified (likely a liquid or

low-melting solid)
N/A

Boiling Point No data available [3]

Melting Point No data available N/A

Density No data available N/A

Solubility
Soluble in common organic

solvents
N/A

SMILES O=C(OCC1=CC=CC=C1)C=O [3]

Synthesis of Benzyl 2-oxoacetate
While specific literature detailing the synthesis of Benzyl 2-oxoacetate is sparse, a plausible

and efficient method involves the reaction of benzyl alcohol with an activated form of oxalic

acid, such as oxalyl chloride. This method is analogous to the preparation of other esters from

alcohols and acyl chlorides.

Experimental Protocol: Synthesis from Benzyl Alcohol
and Oxalyl Chloride
This protocol is a generalized procedure based on standard esterification reactions.

Materials:

Benzyl alcohol

Oxalyl chloride

Anhydrous diethyl ether or dichloromethane
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Triethylamine or pyridine (as a base)

Anhydrous sodium sulfate

Standard laboratory glassware for reactions under anhydrous conditions

Procedure:

In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet, dissolve benzyl alcohol (1.0 equivalent) in anhydrous diethyl

ether.

Cool the solution to 0 °C in an ice bath.

Add triethylamine (1.1 equivalents) to the solution.

Slowly add a solution of oxalyl chloride (1.05 equivalents) in anhydrous diethyl ether to the

stirred mixture via the dropping funnel over a period of 30 minutes. A white precipitate of

triethylamine hydrochloride will form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride

precipitate.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude Benzyl 2-oxoacetate.

The crude product can be purified by vacuum distillation or column chromatography on silica

gel.

DOT Diagram of the Synthetic Workflow:
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Caption: Synthetic workflow for Benzyl 2-oxoacetate.

Reactivity and Synthetic Applications
The reactivity of Benzyl 2-oxoacetate is dominated by the two adjacent carbonyl groups. The

ketone is susceptible to nucleophilic attack, and the ester can undergo hydrolysis or

transesterification. This dual reactivity makes it a valuable intermediate in various synthetic

transformations.

Reactions at the Ketone Carbonyl Group
Wittig Reaction: Benzyl 2-oxoacetate can react with phosphorus ylides in a Wittig reaction

to form α,β-unsaturated esters. This provides a route to various substituted acrylates.

DOT Diagram of the Wittig Reaction:

Caption: Wittig reaction of Benzyl 2-oxoacetate.

Grignard Reaction: Addition of Grignard reagents to the ketone carbonyl will yield tertiary α-

hydroxy esters after an aqueous workup.

Reactions Involving Both Carbonyl Groups
Heterocycle Synthesis: The 1,2-dicarbonyl moiety in Benzyl 2-oxoacetate is a classic

precursor for the synthesis of various heterocyclic systems, such as quinoxalines (by

condensation with o-phenylenediamines) and pyrazines.

Applications in Drug Development
While specific examples of marketed drugs synthesized directly from Benzyl 2-oxoacetate are

not readily found in the public domain, its structural motifs are present in various biologically

active molecules. The α-keto ester functionality is a key pharmacophore in a number of

enzyme inhibitors, including inhibitors of proteases and kinases. The benzyl ester group can

serve as a protecting group for the carboxylic acid, which can be readily removed by

hydrogenolysis to unmask the free acid, a common functional group in many drug molecules.

The potential for Benzyl 2-oxoacetate as a building block in the synthesis of novel kinase

inhibitors and antiviral agents is significant. For instance, it could be used to introduce the α-
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keto ester moiety into a larger scaffold, which could then interact with the active site of a target

enzyme.

DOT Diagram of Potential Drug Development Logic:

Caption: Logic for using Benzyl 2-oxoacetate in drug discovery.

Spectroscopic Data
Detailed, experimentally verified spectroscopic data for Benzyl 2-oxoacetate is not widely

published. However, based on its structure, the following characteristic peaks would be

expected in its NMR spectra.

Expected ¹H NMR (CDCl₃, 400 MHz):

δ ~9.5-10.0 ppm (s, 1H, aldehydic proton)

δ ~7.3-7.5 ppm (m, 5H, aromatic protons)

δ ~5.3 ppm (s, 2H, benzylic protons)

Expected ¹³C NMR (CDCl₃, 100 MHz):

δ ~185 ppm (aldehydic carbonyl)

δ ~160 ppm (ester carbonyl)

δ ~135 ppm (quaternary aromatic carbon)

δ ~128-129 ppm (aromatic CH carbons)

δ ~68 ppm (benzylic carbon)

Note: These are predicted chemical shifts and may vary in an actual experimental spectrum.

Conclusion
Benzyl 2-oxoacetate is a valuable and reactive building block with significant potential in

organic synthesis and medicinal chemistry. Its ability to participate in a variety of chemical
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transformations makes it a useful precursor for the construction of complex molecular

architectures, including those with potential therapeutic applications. Further research into the

reactivity and applications of this compound is warranted and could lead to the development of

novel synthetic methodologies and the discovery of new drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1599646?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1278814
https://prepchem.com/benzyl-oxalochloride-benzyloxy-oxalyl-chloride/
https://www.rsc.org/suppdata/ra/c4/c4ra04618h/c4ra04618h1.pdf
https://www.benchchem.com/product/b1599646#benzyl-2-oxoacetate-cas-number-52709-42-9
https://www.benchchem.com/product/b1599646#benzyl-2-oxoacetate-cas-number-52709-42-9
https://www.benchchem.com/product/b1599646#benzyl-2-oxoacetate-cas-number-52709-42-9
https://www.benchchem.com/product/b1599646#benzyl-2-oxoacetate-cas-number-52709-42-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1599646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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